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Compound of Interest

Compound Name: disodium;benzene-1,3-diolate

CAS No.: 6025-45-2

Cat. No.: B1598820

Get Quote

Part 1: Core Directive & Introduction
Executive Summary
Disodium Resorcinolate (1,3-benzenediol, disodium salt) represents the fully deprotonated

dianion of resorcinol. While the neutral parent compound is ubiquitous in standard spectral

databases, the isolated disodium salt presents unique characterization challenges due to its

extreme hygroscopicity and high basicity (

).

This guide serves as a definitive technical reference for researchers requiring spectroscopic

validation of the salt form. It moves beyond static data lists to explain the mechanistic spectral

shifts that occur during the transition from neutral phenol to phenolate dianion.
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Property Detail

IUPAC Name Sodium 3-oxidophenolate

Formula

Molecular Weight 154.07 g/mol (Anhydrous)

CAS Number 6025-45-2 (General salt form)

Solubility

Highly soluble in water (

mg/mL); Insoluble in non-polar organic solvents.

[1][2][3]

Part 2: Theoretical Framework of Salt Formation
To interpret the spectra correctly, one must understand the electronic reorganization upon

deprotonation. The removal of two protons generates a dianion where the negative charge is

delocalized into the aromatic ring.

Resonance Stabilization (Graphviz Diagram)
The following diagram illustrates the resonance structures that dictate the shielding effects

observed in NMR and the bond order changes seen in IR.
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Caption: Figure 1. Transition from neutral resorcinol to the dianion, highlighting the divergent

spectral consequences on magnetic resonance (NMR) and vibrational modes (IR).

Part 3: Nuclear Magnetic Resonance (NMR) Profiling
The Shielding Effect
Upon deprotonation, the electron density on the aromatic ring increases significantly. This extra

electron density "shields" the ring protons from the external magnetic field, causing a distinct

upfield shift (lower ppm) compared to the neutral parent.

Comparative 1H-NMR Data
Note: Values are approximate based on comparative phenolate chemistry in

.
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Proton
Position

Neutral
Resorcinol (

ppm)

Disodium
Resorcinolate
(

ppm)

Shift (

)

Mechanistic
Cause

H-2 (Ortho to

both O)
~6.35 (t) ~5.80 - 5.95 -0.45

Max shielding;

located between

two anionic

oxygens.

H-4, H-6

(Ortho/Para)
~6.35 (dd) ~6.00 - 6.10 -0.30

Strong shielding

via ortho/para

resonance

contribution.

H-5 (Meta) ~7.05 (t) ~6.80 - 6.90 -0.20

Least affected;

meta position

has less

resonance

density.

-OH (Phenolic) ~9.2 (Broad) Absent N/A

Proton removed;

exchanged with

.

13C-NMR Shifts
Ipso Carbon (C-O): Shifts downfield (higher ppm, ~165-170 ppm) due to the deshielding

effect of the localized negative charge on the oxygen.

Ortho/Para Carbons: Shift upfield due to increased electron density from resonance

delocalization.

Part 4: Vibrational Spectroscopy (FT-IR)
The infrared spectrum provides the quickest "Go/No-Go" confirmation of salt formation.
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Key Diagnostic Bands

Functional Group

Neutral Resorcinol
(

)

Disodium Salt (

)
Diagnostic Note

O-H Stretch
3200 - 3400 (Broad,

Strong)
Absent / Weak

Disappearance

confirms

deprotonation. Note:

Broad band may

reappear if sample

absorbs atmospheric

moisture.

C-O Stretch ~1200 - 1220 1260 - 1290

Shift to higher

wavenumber indicates

increased C-O bond

order (double bond

character).

Aromatic Ring 1600, 1500 Shifts & Intensifies

Ring breathing modes

change due to

symmetry alteration.

Experimental Tip: Handling Hygroscopicity
The disodium salt is extremely hygroscopic.

Preferred Method: ATR (Attenuated Total Reflectance) under a nitrogen purge.

KBr Pellet: Not recommended as the salt will absorb water from the air during grinding,

creating a false O-H signal.

Part 5: Mass Spectrometry (MS)
Since the compound is a salt, standard Electron Impact (EI) is unsuitable. Electrospray

Ionization (ESI) in Negative Mode is the gold standard.
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ESI(-) Fragmentation Pattern
The "molecular ion" for the salt is not observed as a neutral entity. Instead, you observe the

anionic species.

Target Species: Resorcinol Monoanion

m/z:109.03 (Base Peak)

Why not m/z 154? In the gas phase of ESI, the disodium salt (

) typically loses sodium ions.

Primary Peak: m/z 109 (

). The dianion is often protonated once in the source or solvent to form the monoanion.

Secondary Peak: m/z 131 (

). This is the monosodium adduct of the dianion (M - 2H + Na).

Dianion Peak: m/z 54 (

). Rarely observed directly unless using specialized high-resolution soft ionization, as the two
negative charges on a small ring cause coulombic repulsion instability.

Part 6: Experimental Protocols
In Situ NMR Generation (Recommended)
Isolating the solid salt often leads to hydration impurities. The most accurate spectral data is

obtained by generating the salt directly in the NMR tube.

Protocol:

Dissolve 10 mg of Neutral Resorcinol in 0.6 mL of

.

Acquire a baseline 1H-NMR spectrum.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 2-3 equivalents of NaOD (40% in

) directly to the tube.

Cap and invert to mix.

Acquire the second spectrum.

Validation: The solution should turn slightly yellow (oxidation check) and the peaks should

shift upfield as described in Table 3.2.
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Caption: Figure 2. Step-by-step workflow for in situ generation and validation of disodium

resorcinolate using NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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